Cas no 4135-93-7 (2,5-dimethyl-2H-tetrazole)

2,5-Dimethyl-2H-tetrazole is a heterocyclic organic compound featuring a tetrazole ring substituted with two methyl groups at the 2- and 5-positions. This compound is of interest in pharmaceutical and materials chemistry due to its stability and versatility as a building block for synthesis. Its tetrazole core is known for high nitrogen content, making it useful in energetic materials and as a bioisostere for carboxylic acids in drug design. The methyl substitutions enhance its lipophilicity, improving solubility in organic solvents. Applications include use as a ligand in coordination chemistry and as an intermediate in the preparation of agrochemicals and specialty polymers. Proper handling is advised due to potential sensitivity under certain conditions.

2,5-dimethyl-2H-tetrazole structure

Product Name:2,5-dimethyl-2H-tetrazole

CAS No:4135-93-7

MF:C₃H₆N₄

MW:98.1065392494202

MDL:MFCD34550434

CID:1512646

PubChem ID:138128

Update Time:2025-05-26

2,5-dimethyl-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

- 2,5-dimethyl-2H-tetrazole
- 2,5-Dimethyl-2H-tetraazole
- 2H-tetrazole, 2,5-dimethyl-
- HVRBCXZGTURXBT-UHFFFAOYSA-N
- 4135-93-7
- DTXSID70194304
- E86372
- SY292702
- InChI=1/C3H6N4/c1-3-4-6-7(2)5-3/h1-2H
- 2,5-Dimethyl-2H-tetraazole #
- MDL： MFCD34550434
- Inchi： 1S/C3H6N4/c1-3-4-6-7(2)5-3/h1-2H3
- InChI Key： HVRBCXZGTURXBT-UHFFFAOYSA-N
- SMILES： N1(C)N=NC(C)=N1

Computed Properties

Exact Mass: 98.05938
Monoisotopic Mass: 98.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 64
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 43.6Å²

Experimental Properties

Density: 1.0852 (rough estimate)
Boiling Point: 173.61°C (rough estimate)
Flash Point: 75.7°C
Refractive Index: 1.6260 (estimate)
PSA: 43.6

2,5-dimethyl-2H-tetrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1194342-0.25g	2,5-Dimethyl-2H-tetrazole	4135-93-7	95%	0.25g	$285	2024-07-29
eNovation Chemicals LLC	Y1194342-1g	2,5-Dimethyl-2H-tetrazole	4135-93-7	95%	1g	$495	2024-07-29
eNovation Chemicals LLC	Y1194342-5g	2,5-Dimethyl-2H-tetrazole	4135-93-7	95%	5g	$1045	2024-07-29
Aaron	AR00CVNB-100mg	2,5-Dimethyl-2H-tetrazole	4135-93-7	95%	100mg	$150.00	2025-02-12
Aaron	AR00CVNB-250mg	2,5-Dimethyl-2H-tetrazole	4135-93-7	95%	250mg	$225.00	2025-02-12
Aaron	AR00CVNB-1g	2,5-Dimethyl-2H-tetrazole	4135-93-7	95%	1g	$563.00	2025-02-12
Aaron	AR00CVNB-5g	2,5-Dimethyl-2H-tetrazole	4135-93-7	95%	5g	$1183.00	2025-02-12
1PlusChem	1P00CVEZ-100mg	2,5-Dimethyl-2H-tetrazole	4135-93-7	≥95%	100mg	$288.00	2024-05-02
1PlusChem	1P00CVEZ-250mg	2,5-Dimethyl-2H-tetrazole	4135-93-7	≥95%	250mg	$335.00	2024-05-02
1PlusChem	1P00CVEZ-1g	2,5-Dimethyl-2H-tetrazole	4135-93-7	≥95%	1g	$595.00	2024-05-02